Cas no 154207-42-8 (2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)-)
154207-42-8 structure
Product Name:2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)-
CAS No:154207-42-8
MF:C9H12F3NO2
MW:223.192293167114
CID:1328148
Update Time:2024-08-18
2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)-
- 2H-Azepin-2-one, hexahydro-1-methyl-3-(2,2,2-trifluoroacetyl)-
-
- Inchi: 1S/C9H12F3NO2/c1-13-5-3-2-4-6(8(13)15)7(14)9(10,11)12/h6H,2-5H2,1H3
- InChI Key: IQQIWWIBIYEKMO-UHFFFAOYSA-N
- SMILES: N1(C)CCCCC(C(C(F)(F)F)=O)C1=O
Computed Properties
- Exact Mass: 223.08206
Experimental Properties
- Density: 1.244±0.06 g/cm3(Predicted)
- Boiling Point: 288.9±40.0 °C(Predicted)
- PSA: 37.38
- pka: 10.95±0.20(Predicted)
2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Jason Wan Lab Chip, 2020,20, 4528-4538
154207-42-8 (2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk